Cas no 1955519-74-0 (3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid)

• Product Name: 3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid
• CAS No: 1955519-74-0
• MF: C₇H₃ClF₂O₄S
• MW: 256.611127138138
• MDL: MFCD28968489
• CID: 5162969
• PubChem ID: 122236042
• Update Time: 2025-05-25

3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-2-fluoro-5-(fluorosulfonyl)-
• 3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid

• MDL： MFCD28968489
• Inchi： 1S/C7H3ClF2O4S/c8-5-2-3(15(10,13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
• InChI Key： NIPLNMJRQPTKAQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(F)(=O)=O)=CC(Cl)=C1F

Additional information on 3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid

Research Briefing on 3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid (CAS: 1955519-74-0) in Chemical Biology and Pharmaceutical Applications

3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid (CAS: 1955519-74-0) is a fluorinated benzoic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile building block in medicinal chemistry, particularly in the development of novel small-molecule inhibitors and probes for biological targets. Its fluorosulfonyl group offers exceptional reactivity for covalent binding strategies, while the chloro-fluoro substitution pattern enhances its metabolic stability and binding affinity.

Recent studies have explored the synthetic utility of 1955519-74-0 in constructing pharmacophores for kinase inhibitors and GPCR modulators. A 2023 publication in Journal of Medicinal Chemistry demonstrated its application in developing irreversible inhibitors for EGFR mutants, where the fluorosulfonyl group formed a covalent bond with cysteine residues in the ATP-binding pocket. The researchers reported improved selectivity profiles compared to earlier acrylamide-based inhibitors, with IC50 values in the low nanomolar range against T790M/L858R mutants.

In chemical biology applications, 3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid has been employed as a key intermediate for activity-based protein profiling (ABPP) probes. A Nature Chemical Biology study (2024) detailed its incorporation into sulfonyl fluoride warheads that selectively label serine hydrolases in complex proteomes. The compound's dual fluorine atoms provided optimal balance between reactivity and stability, enabling time-resolved profiling of enzyme activities in live cells.

The pharmaceutical industry has shown growing interest in this scaffold for CNS drug development. Patent filings from 2023-2024 reveal its use in creating blood-brain barrier permeable compounds targeting neurodegenerative diseases. The chloro-fluoro substitution pattern appears to confer favorable physicochemical properties, with calculated logP values typically between 1.5-2.5 and polar surface areas around 70 Ų - characteristics that facilitate CNS penetration while maintaining solubility.

Ongoing research is investigating the compound's potential in radiopharmaceuticals, where the fluorine-18 isotope can be introduced for PET imaging applications. Preliminary results presented at the 2024 SNMMI Annual Meeting showed promising in vivo stability and tumor uptake when 1955519-74-0 derivatives were conjugated to prostate-specific membrane antigen (PSMA)-targeting vectors.

From a safety perspective, recent toxicological assessments indicate that 3-chloro-2-fluoro-5-(fluorosulfonyl)benzoic acid requires careful handling due to its reactive sulfonyl fluoride group, but demonstrates favorable in vitro safety profiles when properly derivatized. Structure-activity relationship studies suggest that the meta-position of the fluorosulfonyl group relative to the carboxylic acid is crucial for maintaining target specificity while minimizing off-target reactivity.

Future research directions include exploring its applications in PROTAC design (where the reactive handle could facilitate ternary complex formation) and as a building block for DNA-encoded libraries. The compound's unique combination of features - including the potential for radiofluorination, covalent targeting, and balanced physicochemical properties - positions it as a valuable tool for both drug discovery and chemical biology research in the coming years.